Cas no 2172592-52-6 (tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172592-52-6
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 5569087
• PubChem ID: 165593816
• Update Time: 2025-06-08

tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1626313
• 2172592-52-6
• tert-butyl 3-[(2,2-dimethylcyclopropyl)methyl]-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C15H27NO3/c1-14(2,3)19-13(18)16-8-10(12(17)9-16)6-11-7-15(11,4)5/h10-12,17H,6-9H2,1-5H3
• InChI Key： ZZCDNOOPGIBDLM-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1CC1CC1(C)C

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172592-52-6)

Tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2172592-52-6, this compound represents a convergence of advanced synthetic methodologies and pharmacological exploration. Its molecular architecture, characterized by a pyrrolidine core appended with various substituents, makes it a promising candidate for further investigation in drug discovery and development.

The compound's structure is notable for its incorporation of a tert-butyl group, which enhances lipophilicity and metabolic stability, alongside a 2,2-dimethylcyclopropyl moiety that contributes to steric hindrance and binding affinity. The presence of a 4-hydroxypyrrolidine unit suggests potential interactions with biological targets, particularly enzymes or receptors that are sensitive to hydroxylated pyrrolidine derivatives. These features collectively position tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate as an intriguing subject for medicinal chemists seeking novel scaffolds.

In recent years, the pharmaceutical industry has increasingly focused on the development of small molecules with complex stereochemistry, as such compounds often exhibit superior pharmacokinetic profiles and reduced side effects. The structural complexity of tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate aligns well with this trend, making it a valuable asset in the quest for next-generation therapeutics. Researchers have been particularly interested in its potential applications in treating neurological disorders, where precise molecular interactions are critical.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The hydroxypyrrolidine core can be modified through various chemical transformations to yield analogs with tailored biological activities. For instance, modifications at the tert-butyl group or the 2,2-dimethylcyclopropyl moiety could enhance binding affinity or selectivity towards specific targets. Additionally, the hydroxyl group on the pyrrolidine ring offers opportunities for further functionalization, such as etherification or esterification, which could modify solubility and bioavailability.

The synthesis of tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate presents a formidable challenge due to its intricate stereochemistry. However, advances in synthetic chemistry have made it increasingly feasible to construct such molecules with high precision. Techniques such as asymmetric hydrogenation and chiral auxiliaries have enabled researchers to access enantiomerically pure forms of this compound, which is essential for evaluating its pharmacological properties accurately.

Recent studies have begun to explore the biological activity of tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate, revealing promising results in preclinical models. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and neurodegeneration. The unique combination of substituents in its structure appears to modulate binding interactions in ways that could lead to therapeutic benefits without significant off-target effects.

The potential applications of tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate extend beyond traditional drug targets. Its structural motifs are reminiscent of natural products known for their bioactivity, suggesting that it might inspire new drug discovery strategies based on natural product-inspired scaffolds. Furthermore, its stability under various conditions makes it suitable for formulation into oral or injectable medications, broadening its therapeutic potential.

As research continues to uncover the full spectrum of activities associated with this compound, it is likely that tert-butyl 3-(2,2-dimethylcyclopropyl)methyl-4-hydroxypyrrolidine-1-carboxylate will play an increasingly important role in pharmaceutical development. Its unique structural features and promising biological profile make it a cornerstone of modern drug design efforts aimed at addressing complex diseases with high unmet medical needs.